![molecular formula C25H34O3 B1236633 (3S,5R,6R)-3,5-dihydroxy-6,7-didehydro-5,6-dihydro-12'-apo-beta-caroten-12'-al](/img/structure/B1236633.png)
(3S,5R,6R)-3,5-dihydroxy-6,7-didehydro-5,6-dihydro-12'-apo-beta-caroten-12'-al
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Overview
Description
(3S,5R,6R)-3,5-dihydroxy-6,7-didehydro-5,6-dihydro-12'-apo-beta-caroten-12'-al is a 12'-apo-carotenal and a member of allenes.
Scientific Research Applications
Carotenoids and Marine Biology
- Marine Algae and Carotenoids : The marine alga Eutreptiella gymnastica contains xanthophylls structurally related to the compound , such as α-cryptoeutreptiellanone and β-cryptoeutreptiellanone. These findings suggest a potential role for similar carotenoids in marine biology and ecology (Bjørnland, Borch, & Liaaen-Jensen, 1985).
Carotenoids in Oysters
- Carotenoids in Oysters : In the oyster Crassostrea gigas, carotenoids including 3,5,6'-trihydroxy-3'-oxo-6,7-didehydro-5,6-dihydro-10,11,20-trinor-beta,epsilon-caroten-19',11'-olide 3-acetate have been identified. This highlights the presence and diversity of carotenoids in marine organisms and their potential biological significance (Maoka, Hashimoto, Akimoto, & Fujiwara, 2001).
Carotenoids in Sweet Potatoes
- Sweet Potato Carotenoids : In the yellow sweet potato "Benimasari," Ipomoea batatas Lam., a series of carotenoids with similar structures, such as 5,6-dihydro-beta,beta-carotene-5,6,3'-triol, have been identified. This suggests a role for similar compounds in plant biology, particularly in pigmentation and potential health benefits (Maoka, Akimoto, Ishiguro, Yoshinaga, & Yoshimoto, 2007).
properties
Molecular Formula |
C25H34O3 |
---|---|
Molecular Weight |
382.5 g/mol |
InChI |
InChI=1S/C25H34O3/c1-19(10-7-8-11-21(3)18-26)12-9-13-20(2)14-15-23-24(4,5)16-22(27)17-25(23,6)28/h7-14,18,22,27-28H,16-17H2,1-6H3/b8-7+,12-9+,19-10+,20-13+,21-11+/t15?,22-,25+/m0/s1 |
InChI Key |
MFDUGTOOXGORRX-ZROAIIAPSA-N |
Isomeric SMILES |
C/C(=C\C=C\C=C(/C)\C=O)/C=C/C=C(\C)/C=C=C1[C@](C[C@H](CC1(C)C)O)(C)O |
SMILES |
CC(=CC=CC=C(C)C=O)C=CC=C(C)C=C=C1C(CC(CC1(C)O)O)(C)C |
Canonical SMILES |
CC(=CC=CC=C(C)C=O)C=CC=C(C)C=C=C1C(CC(CC1(C)O)O)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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